Cas no 522598-13-6 (4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol)
522598-13-6 structure
Product Name:4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
CAS No:522598-13-6
MF:C12H15N3S2
MW:265.397599458694
MDL:MFCD03423425
CID:3111592
PubChem ID:5151346
Update Time:2025-04-21
4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
- 4-prop-2-enyl-3-(5-propylthiophen-3-yl)-1H-1,2,4-triazole-5-thione
- MFCD03423425
- ALBB-003173
- STK450044
- AKOS003289495
- 4-Allyl-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
- H22601
- LS-01246
- BBL017559
- 522598-13-6
- 4-allyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol
- 4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-2H-1,2,4-triazole-3-thione
-
- MDL: MFCD03423425
- Inchi: 1S/C12H15N3S2/c1-3-5-10-7-9(8-17-10)11-13-14-12(16)15(11)6-4-2/h4,7-8H,2-3,5-6H2,1H3,(H,14,16)
- InChI Key: XGDMERZSTQDRGP-UHFFFAOYSA-N
- SMILES: S1C=C(C=C1CCC)C1=NNC(N1CC=C)=S
Computed Properties
- Exact Mass: 265.07073984Da
- Monoisotopic Mass: 265.07073984Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 88Ų
4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM521603-1g |
4-Allyl-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
522598-13-6 | 97% | 1g |
$251 | 2024-07-15 | |
| Chemenu | CM521603-5g |
4-Allyl-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
522598-13-6 | 97% | 5g |
$745 | 2024-07-15 | |
| abcr | AB380544-500 mg |
4-(Prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
522598-13-6 | 500mg |
€272.40 | 2023-04-25 | ||
| abcr | AB380544-500mg |
4-(Prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol; . |
522598-13-6 | 500mg |
€269.00 | 2025-04-18 | ||
| A2B Chem LLC | AJ01878-500mg |
4-Allyl-5-(5-propylthien-3-yl)-4h-1,2,4-triazole-3-thiol |
522598-13-6 | >95% | 500mg |
$467.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737305-1g |
4-Allyl-5-(5-propylthiophen-3-yl)-2,4-dihydro-3h-1,2,4-triazole-3-thione |
522598-13-6 | 98% | 1g |
¥1778.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737305-5g |
4-Allyl-5-(5-propylthiophen-3-yl)-2,4-dihydro-3h-1,2,4-triazole-3-thione |
522598-13-6 | 98% | 5g |
¥5320.00 | 2024-05-10 | |
| Crysdot LLC | CD11111296-5g |
4-Allyl-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
522598-13-6 | 97% | 5g |
$752 | 2024-07-17 |
4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
522598-13-6 (4-(prop-2-en-1-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol) Related Products
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- 861226-49-5(4-Allyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol)
- 861227-42-1(5-(5-Isopropylthien-3-yl)-4-propyl-4H-1,2,4-triazole-3-thiol)
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